2-Chloro-4,6-bis(diallylamino)-s-triazine

• CAS RN: 4841-38-7
• Molecular Formula: C15H20ClN5
• Molecular Weight: 305.80 g/mol
• IUPAC Name: 6-chloro-2-N,2-N,4-N,4-N-tetrakis(prop-2-enyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C15H20ClN5/c1-5-9-20(10-6-2)14-17-13(16)18-15(19-14)21(11-7-3)12-8-4/h5-8H,1-4,9-12H2
• InChI Key: BCGLQGZRIDJFTC-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)C1=NC(=NC(=N1)Cl)N(CC=C)CC=C

Description

2-Chloro-4,6-bis(diallylamino)-s-triazine is a useful research compound. Its molecular formula is C15H20ClN5 and its molecular weight is 305.80 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4,6-bis(diallylamino)-s-triazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4,6-bis(diallylamino)-s-triazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

After 21.2 g (0.20 mol) of sodium carbonate and 20.0 g (0.10 mol) of cyanuric chloride were added and dissolved into 140 g of 1,4-dioxane, 19.8 g (0.20 mol) of diallylamine was gradually added thereinto and further, 8.4 g (0.20 mol) of caustic soda was added thereinto. By generating the heat of reaction, the temperature of reaction solution was raised to about 60° C. and the reaction was continued at the temperature for 2 hours. Thereafter, the reaction mixture was cooled and filtered to remove the sodium chloride generated as the byproduct. The obtained filtrate was distilled under reduced pressure to recover the solvent. Therefore, 34 g (0.09 mol) of 4,6-bis(diallylamino)-2-chloro-1,3,5-triazine was obtained.